Cas no 445-26-1 (1-(2-Fluorophenyl)ethanol)

• Product Name: 1-(2-Fluorophenyl)ethanol
• CAS No: 445-26-1
• MF: C₈H₉FO
• MW: 140.154865980148
• MDL: MFCD00014401
• CID: 37419
• PubChem ID: 123066
• Update Time: 2025-10-12

1-(2-Fluorophenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2-Fluorophenyl)ethanol
• 2-Fluorophenyl methyl carbinol
• o-Fluorophenylmethylcarbinol
• 2-Fluorophenylmethylcarbinol
• 1-(2-fluorophenyl)ethan-1-ol
• 2-Fluoro-alpha-methylbenzyl alcohol
• 2-FLUOROPHENYLETHANOL
• 1-(m-FLUOROPHENYL)ETHANOL
• SXFYVXSOEBCFLV-UHFFFAOYSA-N
• 1-(2'-fluorophenyl)ethanol
• FLUOROPHENYLMETHYLCARBINOL
• 1-(O-FLUOROPHENYL)ETHANOL
• 2fluoro-alpha-methylbenzyl alcohol
• FT-0605279
• MFCD03092991
• AKOS000248908
• MFCD00014401
• Benzenemethanol, 2-fluoro-.alpha.-methyl-
• SCHEMBL14088059
• DTXSID50963232
• 1-(2-Fluorophenyl)ethan-1-ol, 2-Fluorophenylmethylcarbinol
• SCHEMBL625219
• NS00043937
• FT-0602228
• SY005055
• AKOS016842819
• EN300-127797
• EINECS 207-155-5
• A872522
• SY040023
• CS-0154084
• A826611
• AS-31708
• A810372
• SB34081
• 445-26-1
• FT-0605110
• W-106191
• DB-051226
• (1R)-1-(2-fluorophenyl)ethan-1-ol

• MDL： MFCD00014401
• Inchi： 1S/C8H9FO/c1-6(10)7-4-2-3-5-8(7)9/h2-6,10H,1H3
• InChI Key： SXFYVXSOEBCFLV-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(C)O

Computed Properties

• Exact Mass: 140.06400
• Monoisotopic Mass: 140.063743068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5

Experimental Properties

• Color/Form: Not determined
• Boiling Point: 205-206 ºC
• Flash Point: 87.9℃
• Refractive Index: 1.5060
• Water Partition Coefficient: Immiscible in water.
• PSA: 20.23000
• LogP: 1.87900
• Solubility: Not determined

1-(2-Fluorophenyl)ethanol Security Information

• Hazard Statement： Flammable
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 1-(2-Fluorophenyl)ethanol

Recent Advances in the Study of 1-(2-Fluorophenyl)ethanol (CAS: 445-26-1) in Chemical Biology and Pharmaceutical Research

1-(2-Fluorophenyl)ethanol (CAS: 445-26-1) is a fluorinated aromatic alcohol that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including chiral drugs and fluorinated pharmaceuticals. The presence of the fluorine atom at the ortho position of the phenyl ring imparts unique electronic and steric properties, making it a valuable building block in medicinal chemistry.

Recent studies have focused on the asymmetric synthesis of 1-(2-Fluorophenyl)ethanol to achieve high enantiomeric purity, which is critical for its use in drug development. A 2023 study published in the Journal of Organic Chemistry demonstrated an efficient enzymatic reduction method using ketoreductases, achieving >99% enantiomeric excess (ee) under mild reaction conditions. This green chemistry approach aligns with the growing demand for sustainable synthetic methodologies in the pharmaceutical industry.

In pharmaceutical applications, 1-(2-Fluorophenyl)ethanol has been investigated as a precursor for the synthesis of novel antipsychotic agents. A 2022 patent application (WO2022156789) disclosed its use in the preparation of fluorinated analogs of aripiprazole, showing improved blood-brain barrier penetration compared to non-fluorinated counterparts. These findings highlight the compound's potential in addressing challenges in central nervous system drug delivery.

The metabolic stability of 1-(2-Fluorophenyl)ethanol and its derivatives has been another area of active research. A 2023 study in Drug Metabolism and Disposition reported that fluorination at the 2-position significantly reduces oxidative metabolism by cytochrome P450 enzymes, potentially leading to improved pharmacokinetic profiles. This property makes it particularly valuable for designing drugs with longer half-lives and reduced dosing frequencies.

Recent advances in analytical techniques have enabled more precise characterization of 1-(2-Fluorophenyl)ethanol and its derivatives. A 2024 publication in Analytical Chemistry described a novel LC-MS/MS method for quantifying trace amounts of this compound in biological matrices, with a detection limit of 0.1 ng/mL. This development is crucial for pharmacokinetic studies and drug metabolism research involving this fluorinated building block.

Looking forward, researchers are exploring the application of 1-(2-Fluorophenyl)ethanol in PROTAC (Proteolysis Targeting Chimera) technology. Preliminary results presented at the 2024 ACS Spring Meeting suggest that fluorinated linkers derived from this compound may enhance the proteolytic efficiency of PROTAC molecules, opening new avenues for targeted protein degradation therapies.